5-methyl-N-(pyridin-3-yl)-2,7-di-m-tolyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
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Overview
Description
The compound is a derivative of triazolopyrimidine, a class of heterocyclic compounds . Triazolopyrimidines are known for their versatile biological activities, including antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety, and antitubercular properties .
Scientific Research Applications
Heterocyclic Chemistry and Supramolecular Assemblies
Pyrimidine derivatives have been explored for their potential in forming hydrogen-bonded supramolecular assemblies. For example, novel pyrimidine derivatives have been synthesized and investigated as suitable ligands for co-crystallization, demonstrating extensive hydrogen bonding interactions. These compounds incorporate macrocyclic cations and demonstrate potential in forming 2D and 3D networks, which are of interest in the field of supramolecular chemistry (Fonari et al., 2004).
Synthesis and Structural Characterization
The synthesis and structural characterization of pyrimidine derivatives are crucial for developing new compounds with potential applications in materials science and pharmaceuticals. For instance, a novel derivative was synthesized, characterized by X-ray diffraction, and its antibacterial activity was evaluated, highlighting the compound's potential in antimicrobial applications (Lahmidi et al., 2019).
Pharmaceutical Applications
Pyrazolo[1,5-a]pyrimidines, among others, are purine analogues with beneficial properties as antimetabolites in purine biochemical reactions. These compounds have attracted interest due to their antitrypanosomal activity, indicating their potential in pharmaceutical applications (Abdelriheem et al., 2017).
Antitumor and Antimicrobial Activities
Enaminones and their derivatives have been synthesized and tested for their antitumor and antimicrobial activities. These studies are essential for discovering new therapeutic agents (Riyadh, 2011).
Multicomponent Reactions for New Derivatives
The exploration of multicomponent reactions has led to the synthesis of new spiro derivatives of dihydro-1,2,3-triazolo[1,5-a]pyrimidine, showcasing innovative approaches to creating novel compounds with potential scientific and pharmacological uses (Gladkov et al., 2018).
Future Directions
Properties
IUPAC Name |
5-methyl-2,7-bis(3-methylphenyl)-N-pyridin-3-yl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H24N6O/c1-16-7-4-9-19(13-16)23-22(25(33)29-21-11-6-12-27-15-21)18(3)28-26-30-24(31-32(23)26)20-10-5-8-17(2)14-20/h4-15,23H,1-3H3,(H,29,33)(H,28,30,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNMSZTRPULJSHE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2C(=C(NC3=NC(=NN23)C4=CC=CC(=C4)C)C)C(=O)NC5=CN=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H24N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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